Cas no 16354-55-5 (Benz[a]anthracene,12-ethyl-7-methyl-)

Benz[a]anthracene,12-ethyl-7-methyl- structure
16354-55-5 structure
Product Name:Benz[a]anthracene,12-ethyl-7-methyl-
CAS No:16354-55-5
MF:C21H18
MW:270.367625713348
CID:153605
PubChem ID:85377
Update Time:2025-04-19

Benz[a]anthracene,12-ethyl-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene,12-ethyl-7-methyl-
    • 12-Ethyl-7-methylbenz(a)anthracene
    • 12-ethyl-7-methylbenzo[a]anthracene
    • 7-METHYL-12-ETHYLBENZ(A)ANTHRACENE
    • DTXSID70167614
    • FTMBVQWARWOALX-UHFFFAOYSA-N
    • 7-Methyl-12-ethylbenz[a]anthracene
    • 16354-55-5
    • 12-Ethyl-7-methylbenz[a]anthracene
    • BRN 3054830
    • CCRIS 1536
    • Benz(a)anthracene, 12-ethyl-7-methyl-
    • Inchi: 1S/C21H18/c1-3-16-20-11-7-6-9-17(20)14(2)18-13-12-15-8-4-5-10-19(15)21(16)18/h4-13H,3H2,1-2H3
    • InChI Key: FTMBVQWARWOALX-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=CC1=C(C)C1C=CC=CC=1C=2CC

Computed Properties

  • Exact Mass: 270.14094
  • Monoisotopic Mass: 270.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0691 (estimate)
  • Boiling Point: 480.48°C (rough estimate)
  • Refractive Index: 1.7120 (estimate)
  • PSA: 0
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